Cas no 80913-66-2 (4-Methylmorpholine N-oxide monohydrate)

• Product name: 4-Methylmorpholine N-oxide monohydrate
• CAS No: 80913-66-2
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• MDL: MFCD00149388
• CID: 93498

4-Methylmorpholine N-oxide monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Methylmorpholine N-oxide Hydrate
• 4-Methylmorpholine N-oxide
• N-methyl morpholine-N-Oxid
• monohydrate~NMMO
• NMO
• N-MethylmorpholineN-oxide monohydrate
• 4-Methylmorpholine 4-oxide xhydrate
• 4-METHYLMORPHOLINE N-OXIDE MONOHYDRATE
• 4-methylmorpholine-4-oxide hydrate
• N-Methylmorpholine N-oxide
• 4-METHYL-MORPHOLINE-2-CARBOXYLIC ACID
• N-Methylmorpholine N-oxide monohydrate
• 4-Methylmorpholine 4-oxide hydrate
• N-methylmorpholine-N-oxide monohydrate
• Morpholine, 4-methyl-, 4-oxide, hydrate
• 087WU2FTQ5
• N-methylmorpholine oxide monohydrate
• 4-Methylmorpholine 4-oxide monohydrate
• 4-methylmorpholin-4-ol, hydrate
• NMMO water
• N-methylmorpholine N-oxide hydrate
• 4-methyl-4-oxidomorpholin-4-ium hy
• Morpholine, 4-methyl-, 4-oxide, hydrate (9CI)
• 4-Methylmorpholine N-oxide monohydrate

• MDL： MFCD00149388
• Inchi： 1S/C5H11NO2.H2O/c1-6(7)2-4-8-5-3-6;/h2-5H2,1H3;1H2
• InChI Key： WAZPLXZGZWWXDQ-UHFFFAOYSA-N
• SMILES： [O-][N+]1(CCOCC1)C.O

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.5
• Topological Polar Surface Area: 28.3

Experimental Properties

• Melting Point: 180-184 ºC
• Refractive Index: n20/D 1.43
• PSA: 38.66000
• LogP: -0.08020

4-Methylmorpholine N-oxide monohydrate Security Information

• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines